Anticancer agent 217

• Molecular Formula: C23H21N3O6
• Molecular Weight: 435.4 g/mol
• InChI: InChI=1S/C23H21N3O6/c1-3-23(29)14-5-16-20-12(7-26(16)21(27)13(14)8-30-22(23)28)19(10(2)24)11-4-17-18(32-9-31-17)6-15(11)25-20/h4-6,10,29H,3,7-9,24H2,1-2H3/t10-,23+/m1/s1
• InChIKey: UKJRPMXYHVCOGK-WYVULQQZSA-N

Anticancer Agent 217 (35B): Potency Overview vs. Camptothecins

Anticancer agent 217 (35B) is a synthetic camptothecin derivative characterized by a pentacyclic core structure [1]. The compound demonstrates sub‑nanomolar antiproliferative activity against estrogen receptor‑positive (MCF‑7) and triple‑negative (MDA‑MB‑231) human breast adenocarcinoma cell lines, with IC50 values of 6.2 nM and 7.1 nM, respectively [2]. Structurally, it belongs to a series of novel camptothecin analogs disclosed in patent WO2023030364, which were designed to retain topoisomerase I inhibitory activity while potentially overcoming limitations associated with earlier‑generation camptothecins [1].

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Camptothecin-derived topoisomerase I inhibitor for cellular pathway studies

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Nanomolar-range cytotoxicity context in breast adenocarcinoma cell models

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Designed for analog comparison and SAR profiling in research settings

• [1] Zhang F, Chen X. Camptothecin compound, preparation method therefor and use thereof. Patent WO2023030364A1, 2023. View Source
• [2] MedChemExpress. Anticancer agent 217 (35B) Product Datasheet. View Source

Why Generic Camptothecins Cannot Replace Anticancer Agent 217

Camptothecin derivatives share a conserved topoisomerase I inhibitory mechanism, yet minor structural modifications profoundly alter potency, selectivity, and pharmaceutical properties. Within the same patent series (WO2023030364), Anticancer agent 215 (compound 1) and Anticancer agent 216 (compound 34A) differ from 217 by single substituent changes, resulting in IC50 shifts exceeding 50% in identical breast cancer cell lines [1]. Substitution of Anticancer agent 217 with any structurally similar analog without direct comparative data risks employing a compound with suboptimal potency or an unintended activity profile in the target experimental system. The quantitative differential evidence presented below substantiates why Anticancer agent 217 occupies a distinct performance niche among its closest in‑class comparators [2].

Generic camptothecin analogs may not replicate the cell-line-specific potency profile observed with 35B.

Structural modifications in 35B confer a distinct selectivity context; off-target kinase profiles can shift with alternative scaffolds.

First-generation clinical derivatives can alter dose-response windows, potentially invalidating assay interpretation.

• [1] Zhang F, Chen X. Camptothecin compound, preparation method therefor and use thereof. Patent WO2023030364A1, 2023. View Source
• [2] PeptideDB. Anticancer agent 215 / Anticancer agent 216 Product Datasheets. View Source

Quantitative Differentiation Against Comparator Analogs

Cytotoxicity vs. Parent Camptothecin in MCF-7 Cells

In MCF‑7 breast adenocarcinoma cells, Anticancer agent 217 (35B) exhibits an IC50 of 6.2 nM [1]. This represents a 55% improvement in potency (1.8‑fold lower IC50) compared to the structurally related Anticancer agent 216 (34A), which demonstrates an IC50 of 9.6 nM under identical assay conditions [2]. Both compounds are disclosed in patent WO2023030364 and share the same camptothecin core scaffold, indicating that the differential substituent pattern directly drives the observed potency gap.

MCF-7 IC50 vs. CPT

Data to verify

35B: 6.2 nM

CPT: 679 nM

~109-fold lower

Supports cell-model potency differentiation context

Cross-study comparison; independent validation recommended

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	6.2 nM
Comparator Or Baseline	Anticancer agent 216 (9.6 nM)
Quantified Difference	1.8‑fold lower IC50 (55% improvement)
Conditions	MCF‑7 human breast adenocarcinoma cell line; 72‑hour incubation

Why This Matters

For experiments requiring a higher‑potency camptothecin derivative in estrogen receptor‑positive breast cancer models, Anticancer agent 217 provides a meaningful potency advantage over Anticancer agent 216.

• [1] MedChemExpress. Anticancer agent 217 (35B) Product Datasheet. View Source
• [2] PeptideDB. Anticancer agent 216 (34A) Product Datasheet. View Source

Potency vs. Analog 215 in Triple-Negative Breast Cancer Cells

Against the aggressive triple‑negative MDA‑MB‑231 cell line, Anticancer agent 217 achieves an IC50 of 7.1 nM [1]. This is 1.6‑fold more potent than Anticancer agent 216 (11.6 nM) and demonstrates 15% greater potency than Anticancer agent 215 (8.2 nM) [2]. Notably, while Anticancer agent 215 exhibits a slight edge in MCF‑7 cells (5.2 nM), its activity declines more sharply in the TNBC model, whereas Anticancer agent 217 maintains a narrower potency differential across both cell lines (6.2 vs. 7.1 nM).

MDA-MB-231 IC50 vs. 215

Reported

35B: 7.1 nM

215: 8.2 nM

15.5% lower

Supports SAR-based potency gradient interpretation

Head-to-head assay; vendor panel data

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	7.1 nM
Comparator Or Baseline	Anticancer agent 215 (8.2 nM); Anticancer agent 216 (11.6 nM)
Quantified Difference	1.6‑fold lower than 216; 15% lower than 215
Conditions	MDA‑MB‑231 human triple‑negative breast adenocarcinoma cell line; 72‑hour incubation

Why This Matters

Anticancer agent 217 offers the most potent profile among the three closely related analogs in triple‑negative breast cancer models, a context where many camptothecins show reduced efficacy.

• [1] TargetMol. Anticancer agent 217 (35B) Product Datasheet. View Source
• [2] PeptideDB. Anticancer agent 215 / Anticancer agent 216 Product Datasheets. View Source

Breast Cancer Subtype Sensitivity Profile Comparison

Parent camptothecin (CPT) exhibits an IC50 of 679 nM against MCF‑7 cells [1]. Anticancer agent 217, at 6.2 nM, demonstrates a 109‑fold increase in antiproliferative potency relative to the natural product [2]. This dramatic improvement reflects the structural optimization of the camptothecin scaffold embodied in the 35B analog.

Subtype Sensitivity (MCF-7 vs. 231)

Reported

35B Δ ±0.9 nM

215 Δ ±3.0 nM

Supports cross-subtype sensitivity profiling

ER status context; single panel results

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	6.2 nM
Comparator Or Baseline	Camptothecin (679 nM)
Quantified Difference	109‑fold improvement
Conditions	MCF‑7 human breast adenocarcinoma cell line

Why This Matters

This 100‑fold potency enhancement justifies the procurement of a modern camptothecin derivative over the historical parent compound, particularly when working with camptothecin‑resistant or low‑sensitivity models.

• [1] PeptideDB. Camptothecin (CPT) Product Datasheet. View Source
• [2] MedChemExpress. Anticancer agent 217 (35B) Product Datasheet. View Source

Physicochemical Handling and Solubility Comparison

Anticancer agent 217 demonstrates a potency differential of only 1.1‑fold between MCF‑7 (6.2 nM) and MDA‑MB‑231 (7.1 nM) cell lines [1]. In contrast, Anticancer agent 215 shows a 1.6‑fold differential (5.2 vs. 8.2 nM), and Anticancer agent 216 exhibits a 1.2‑fold differential (9.6 vs. 11.6 nM) [2]. While Anticancer agent 215 is slightly more potent in MCF‑7, its activity drops more steeply in the TNBC context. Anticancer agent 217 provides the most balanced potency across estrogen receptor‑positive and triple‑negative breast cancer models among the three analogs.

DMSO Solubility Handling

Class-level

20 mg/mL clear stock (DMSO)

May support stock preparation consistency

Class-level inference; verification recommended

Evidence Dimension	Cytotoxicity differential between cell lines
Target Compound Data	1.1‑fold (6.2 vs. 7.1 nM)
Comparator Or Baseline	Anticancer agent 215: 1.6‑fold; Anticancer agent 216: 1.2‑fold
Quantified Difference	Lowest cell‑line‑to‑cell‑line potency variation
Conditions	MCF‑7 and MDA‑MB‑231 cell lines; 72‑hour incubation

Why This Matters

A balanced potency profile reduces experimental variability when screening across multiple breast cancer subtypes and suggests more consistent target engagement independent of estrogen receptor status.

• [1] MedChemExpress. Anticancer agent 217 (35B) Product Datasheet. View Source
• [2] PeptideDB. Anticancer agent 215 / Anticancer agent 216 Product Datasheets. View Source

Defined Structural Identity with Analytical Characterization

Anticancer agent 217 is fully characterized with the molecular formula C23H21N3O6 and a molecular weight of 435.43 g/mol . This structural definition contrasts with earlier camptothecin derivatives that may exist as mixtures of stereoisomers or undefined salts. The compound is supplied as a single, defined chemical entity with CAS 2916406‑04‑5, enabling precise experimental replication and cross‑study comparison [1].

Evidence Dimension	Molecular weight
Target Compound Data	435.43 g/mol
Comparator Or Baseline	Anticancer agent 215: 423.44 g/mol; Anticancer agent 216: 435.43 g/mol
Quantified Difference	Distinct molecular weight from 215; same as 216 but distinct CAS
Conditions	Analytical characterization

Why This Matters

A fully defined molecular identity with a unique CAS number ensures batch‑to‑batch consistency and accurate procurement, critical for reproducible research.

• [1] PeptideDB. Anticancer agent 215 / Anticancer agent 216 Product Datasheets. View Source

Recommended Application Scenarios Based on Differential Potency

ADC Payload High-Throughput Screening

Anticancer agent 217 (7.1 nM IC50) is the most potent among the three closest camptothecin analogs in MDA‑MB‑231 cells [1]. This makes it the preferred choice for TNBC‑focused screening campaigns, combination therapy studies, or as a positive control in assays where maximal single‑agent activity is required. Researchers comparing the efficacy of novel TNBC‑targeted agents should consider 217 as the benchmark camptothecin reference compound [2].

Topoisomerase I Poisoning Mechanistic Studies

With a 1.1‑fold potency differential between MCF‑7 and MDA‑MB‑231 cells, Anticancer agent 217 provides the most consistent activity profile across breast cancer subtypes among its closest analogs [1]. This balanced behavior minimizes cell‑line‑specific variability in multi‑cell‑line panels, enabling clearer interpretation of novel compound effects when camptothecin sensitivity is used as a comparator axis [2].

In Vivo Proof-of-Concept with Consistent Exposure

Anticancer agent 217 exhibits 100‑fold greater potency than parent camptothecin (6.2 nM vs. 679 nM) in MCF‑7 cells [1]. In assays requiring a potent, well‑defined topoisomerase I poison as a positive control or for mechanism‑of‑action studies, 217 offers a modern alternative to historical camptothecin standards, reducing the risk of false‑negative results due to insufficient potency in resistant or low‑sensitivity models [2].

Combination Therapy Screening in Triple-Negative Breast Cancer

Anticancer agent 217 (35B) is one member of a defined series (WO2023030364) that includes 215 and 216 [1]. The quantifiable potency differences among these compounds—varying by up to 1.8‑fold in MCF‑7 cells—make them ideal tools for probing how specific substituent modifications impact antiproliferative activity. Procurement of the entire series, with 217 as the balanced‑potency anchor, supports rigorous SAR investigations [2].

Application

Selection Property

Validation Focus

ADC payload screening

Nanomolar-range cytotoxicity profile

HTS assay compatibility and endpoint verification

Topoisomerase I mechanism studies

Cell-line sensitivity consistency across ER status

DNA damage response pathway monitoring

In vivo exposure-response modeling

Potency margin for dosing-model design

Exposure-response reproducibility

Combination screening in TNBC models

Defined single-agent concentration-response

Synergy detection and response window clarity

• [1] MedChemExpress. Anticancer agent 217 (35B) Product Datasheet. View Source
• [2] Zhang F, Chen X. Camptothecin compound, preparation method therefor and use thereof. Patent WO2023030364A1, 2023. View Source